Rasagiline mesylate
Rasagiline mesylate
Rasagiline Mesylate is a new MAO-B inhibitor for the treatment of idiopathic Parkinson/'s disease.Rasagiline inhibits rat brain MAO type B and type A with IC50 of 4.43 nM and 412 nM, respectively. Rasagiline is three to 15 times more potent than selegiline for inhibition of MAO-B in rat brain and liver in vivo on acute and chronic administration, but has similar potency in vitro.Rasagiline ex vivo inhibits MAO in the brain and liver with ED50 of 4.43 nM and 412 nM, respectively.
Brand Name:
Vulcanchem
CAS No.:
161735-79-1
VCID:
VC20761552
InChI:
InChI=1S/C12H13N.CH4O3S/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12;1-5(2,3)4/h1,3-6,12-13H,7-9H2;1H3,(H,2,3,4)/t12-;/m1./s1
SMILES:
CS(=O)(=O)O.C#CCNC1CCC2=CC=CC=C12
Molecular Formula:
C13H17NO3S
Molecular Weight:
267.35 g/mol
Rasagiline mesylate
CAS No.: 161735-79-1
Cat. No.: VC20761552
Molecular Formula: C13H17NO3S
Molecular Weight: 267.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Rasagiline Mesylate is a new MAO-B inhibitor for the treatment of idiopathic Parkinson/'s disease.Rasagiline inhibits rat brain MAO type B and type A with IC50 of 4.43 nM and 412 nM, respectively. Rasagiline is three to 15 times more potent than selegiline for inhibition of MAO-B in rat brain and liver in vivo on acute and chronic administration, but has similar potency in vitro.Rasagiline ex vivo inhibits MAO in the brain and liver with ED50 of 4.43 nM and 412 nM, respectively. |
|---|---|
| CAS No. | 161735-79-1 |
| Molecular Formula | C13H17NO3S |
| Molecular Weight | 267.35 g/mol |
| IUPAC Name | methanesulfonic acid;(1R)-N-prop-2-ynyl-2,3-dihydro-1H-inden-1-amine |
| Standard InChI | InChI=1S/C12H13N.CH4O3S/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12;1-5(2,3)4/h1,3-6,12-13H,7-9H2;1H3,(H,2,3,4)/t12-;/m1./s1 |
| Standard InChI Key | JDBJJCWRXSVHOQ-UTONKHPSSA-N |
| Isomeric SMILES | CS(=O)(=O)O.C#CCN[C@@H]1CCC2=CC=CC=C12 |
| SMILES | CS(=O)(=O)O.C#CCNC1CCC2=CC=CC=C12 |
| Canonical SMILES | CS(=O)(=O)O.C#CCNC1CCC2=CC=CC=C12 |
| Appearance | Powder |
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